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Compound of Interest

Compound Name: 4-(lodomethyl)-2-phenylthiazole

Cat. No.: B8725249

An in-depth technical guide on the solubility and stability of 4-(lodomethyl)-2-phenylthiazole
for researchers, scientists, and drug development professionals.

Introduction

4-(lodomethyl)-2-phenylthiazole is a key heterocyclic organic compound with the chemical
formula C10HsINS. It serves as a crucial building block and intermediate in the synthesis of
various pharmaceutical agents. Its molecular structure, featuring a phenyl ring attached to a
thiazole core with an iodomethyl substituent, makes it a versatile reagent for introducing the 2-
phenylthiazole-4-yl)methyl moiety into larger molecules. Given its role in complex synthetic
pathways, a thorough understanding of its solubility and stability is paramount for optimizing
reaction conditions, ensuring product purity, and managing storage.

This guide provides a comprehensive overview of the known properties of 4-(lodomethyl)-2-
phenylthiazole and outlines standardized protocols for its characterization.

Physicochemical Properties

A summary of the basic physicochemical properties is provided below.
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Property Value Reference
CAS Number 1003595-57-7

Molecular Formula C10HsINS

Molecular Weight 301.15 g/mol

Appearance White to off-white solid Inferred
Melting Point 93-95 °C

Solubility Profile

Quantitative solubility data for 4-(lodomethyl)-2-phenylthiazole is not extensively reported in
publicly available literature. Therefore, experimental determination is necessary. The following
table outlines common solvents used in organic synthesis and drug development, for which

solubility should be determined.
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Quantitative Data

Solvent Type Expected Solubility
(mg/mL)
To be determined
Water Aqueous Low i
experimentally
Dimethyl Sulfoxide ) ) ) To be determined
Organic, Polar Aprotic ~ High )
(DMSO) experimentally
N,N-
) ) ) ) ) To be determined
Dimethylformamide Organic, Polar Aprotic ~ High

(DMF)

experimentally

Dichloromethane
(DCM)

Organic, Halogenated

) To be determined
Moderate to High ]
experimentally

Tetrahydrofuran (THF)

Organic, Ether

) To be determined
Moderate to High )
experimentally

Acetonitrile (ACN)

Organic, Polar Aprotic

To be determined
Moderate ]
experimentally

To be determined

Methanol Organic, Polar Protic Low to Moderate )
experimentally
] ) To be determined
Ethanol Organic, Polar Protic Low to Moderate )
experimentally
) ) To be determined
Acetone Organic, Polar Aprotic  Moderate

experimentally

Experimental Protocol: Solubility Determination (Shake-

Flask Method)

A standardized method for determining solubility is the shake-flask method, compliant with

OECD Guideline 105.

Objective: To determine the saturation concentration of 4-(lodomethyl)-2-phenylthiazole in

various solvents.

Materials:
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4-(lodomethyl)-2-phenylthiazole

Selected solvents (e.g., DMSO, DCM, Water)
Analytical balance

Scintillation vials or flasks with screw caps
Orbital shaker with temperature control
Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)

Syringe filters (0.22 um)

Volumetric flasks and pipettes

Procedure:

Preparation: Prepare a stock solution of the compound in a solvent of known high solubility
(e.g., acetonitrile) to create a calibration curve for HPLC analysis.

Equilibration: Add an excess amount of 4-(lodomethyl)-2-phenylthiazole to a known
volume of the test solvent in a flask. This ensures that a saturated solution is achieved.

Incubation: Seal the flasks and place them on an orbital shaker in a temperature-controlled
environment (e.g., 25 °C). Agitate the samples for a sufficient period (e.g., 24-48 hours) to
ensure equilibrium is reached.

Phase Separation: After incubation, let the flasks stand to allow undissolved solid to settle.
For colloidal suspensions, centrifuge the samples at high speed (e.g., 10,000 rpm for 15
minutes).

Sample Collection: Carefully extract an aliquot from the clear supernatant.
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« Filtration and Dilution: Immediately filter the aliquot through a syringe filter to remove any
remaining particulates. Dilute the filtered sample with a suitable solvent to bring the
concentration within the linear range of the HPLC calibration curve.

o Quantification: Analyze the diluted sample by HPLC. Determine the concentration by
comparing its peak area to the previously established calibration curve.

o Calculation: Calculate the original concentration in the saturated solution, accounting for the
dilution factor. The result is the solubility of the compound in the test solvent at the specified
temperature.

Stability Profile

The stability of 4-(lodomethyl)-2-phenylthiazole is critical for its use as a synthetic
intermediate. lodomethyl groups are known to be reactive and susceptible to nucleophilic
substitution and degradation upon exposure to light. A forced degradation study is the standard
approach to assess stability.

Degradation

Condition Stressor Expected Stability
Products
- To be determined
Acidic 0.1 M HCI Low to Moderate )
experimentally
) ) To be determined
Basic 0.1 M NaOH Low (Hydrolysis) )
experimentally
o To be determined
Oxidative 3% H20:2 Low to Moderate ]
experimentally
To be determined
Thermal 60 °C Moderate )
experimentally
) o ) To be determined
Photolytic UV/Visible Light Low

experimentally

Experimental Protocol: Forced Degradation Study
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Objective: To evaluate the stability of 4-(lodomethyl)-2-phenylthiazole under various stress
conditions.

Materials:

4-(lodomethyl)-2-phenylthiazole

o HPLC-grade solvents (acetonitrile, water)

o Stress agents: HCI, NaOH, H20:

o Temperature-controlled oven

» Photostability chamber

o HPLC system with a photodiode array (PDA) detector

e pH meter

Procedure:

e Stock Solution Preparation: Prepare a solution of 4-(lodomethyl)-2-phenylthiazole in a
suitable solvent (e.g., 50:50 acetonitrile:water) at a known concentration (e.g., 1 mg/mL).

e Acid Hydrolysis: Mix the stock solution with 0.1 M HCI. Incubate at a specified temperature
(e.g., 60 °C) for a set time (e.g., 24 hours). Withdraw samples at various time points,
neutralize, and dilute for HPLC analysis.

e Base Hydrolysis: Mix the stock solution with 0.1 M NaOH. Keep at room temperature and
monitor degradation at short intervals (e.g., 0, 1, 2, 4 hours), as base-catalyzed hydrolysis
can be rapid. Neutralize and dilute samples before analysis.

o Oxidative Degradation: Mix the stock solution with 3% H20:2. Incubate at room temperature
and monitor over time (e.g., up to 24 hours). Dilute samples for analysis.

o Thermal Degradation: Store the stock solution in a temperature-controlled oven (e.g., 60 °C)
protected from light. Analyze samples at various time points.
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o Photostability: Expose the stock solution to light in a photostability chamber according to ICH
Q1B guidelines. A control sample should be wrapped in aluminum foil to protect it from light.
Analyze both samples at appropriate time points.

o HPLC Analysis: Analyze all stressed samples, along with an unstressed control, using a
stability-indicating HPLC method. The use of a PDA detector helps in identifying and
spectrally characterizing degradation products.

o Data Reporting: Report the percentage of the parent compound remaining and the
percentage of major degradation products formed under each condition.

Visualized Workflows and Relationships
Logical Workflow for Compound Characterization

The following diagram outlines a typical workflow for assessing the solubility and stability of a
new chemical entity like 4-(lodomethyl)-2-phenylthiazole.
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Caption: Workflow for Solubility and Stability Assessment.

Role in Synthesis

4-(lodomethyl)-2-phenylthiazole is a key intermediate. The diagram below illustrates its role
as a starting material in a multi-step synthesis, highlighting its conversion to a subsequent

intermediate.
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Caption: Synthetic Role of 4-(lodomethyl)-2-phenylthiazole.

 To cite this document: BenchChem. [solubility and stability of 4-(lodomethyl)-2-
phenylthiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8725249#solubility-and-stability-of-4-iodomethyl-2-

phenylthiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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